Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate

• Molecular Formula: C22H21N3O3S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: ethyl 4-[[2-(2-methyl-6-phenylpyrimidin-4-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C22H21N3O3S/c1-3-28-22(27)17-9-11-18(12-10-17)25-20(26)14-29-21-13-19(23-15(2)24-21)16-7-5-4-6-8-16/h4-13H,3,14H2,1-2H3,(H,25,26)
• InChI Key: ANNWNSVFYSLYAM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=NC(=C2)C3=CC=CC=C3)C

Description

Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a pyrimidine ring substituted with a phenyl group and a thioacetamido linkage, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate typically involves multiple steps. One common method includes the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring is synthesized through a condensation reaction involving appropriate precursors such as 2-methyl-6-phenylpyrimidine.

Thioacetamido Linkage Formation: The thioacetamido group is introduced by reacting the pyrimidine derivative with thioacetic acid under controlled conditions.

Esterification: The final step involves esterification with ethyl 4-aminobenzoate to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing automated reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate can undergo various chemical reactions, including:

Oxidation: The thioacetamido group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, nitrating agents, or alkylating agents are employed under specific conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or alcohols.

Substitution: Various substituted aromatic derivatives.

Scientific Research Applications

Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Thiazoles: Compounds containing a thiazole ring exhibit similar biological activities and chemical properties.

Pyrimidines: Other pyrimidine derivatives with different substituents can have comparable chemical reactivity and applications.

Uniqueness

Ethyl 4-(2-((2-methyl-6-phenylpyrimidin-4-yl)thio)acetamido)benzoate is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activities. This uniqueness makes it a valuable compound for various research and industrial applications.